molecular formula C25H24N2O4S B2549441 N-(2-methoxyphenyl)-N-((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)benzenesulfonamide CAS No. 1251690-08-0

N-(2-methoxyphenyl)-N-((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)benzenesulfonamide

Cat. No. B2549441
CAS RN: 1251690-08-0
M. Wt: 448.54
InChI Key: HTPMJKNCUAGYGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-methoxyphenyl)-N-((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C25H24N2O4S and its molecular weight is 448.54. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyphenyl)-N-((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyphenyl)-N-((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

  • The synthesis and characterization of novel benzenesulfonamide derivatives, including their structural elucidation through various spectroscopic methods, have been a significant area of research. For example, compounds with structural similarities have been synthesized and characterized, indicating their potential utility in various scientific applications (Pişkin, Canpolat, & Öztürk, 2020).

Potential Therapeutic Applications

  • Benzenesulfonamide derivatives have been studied for their potential therapeutic applications, including their role as cyclooxygenase-2 (COX-2) inhibitors, which could have implications for the treatment of inflammation and pain (Hashimoto, Imamura, Haruta, & Wakitani, 2002).
  • Antimicrobial activity and carbonic anhydrase enzyme inhibitor effects of new Schiff bases of Sulfa drugs and their metal complexes have been explored, showing that such compounds can exhibit significant biological activities (Alyar et al., 2018).

Photodynamic Therapy Applications

  • Certain benzenesulfonamide derivatives have been evaluated for their suitability in photodynamic therapy (PDT), a treatment modality for cancer, demonstrating the importance of their photophysical and photochemical properties for Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).

Material Science Applications

  • The crystal structures and molecular conformations of arylsulfonamide derivatives have been investigated, revealing their potential applications in materials science, particularly in understanding molecular interactions and designing novel materials (De Castro et al., 2013).

Antiproliferative Activity

  • The exploration of antiproliferative activities of benzenesulfonamide derivatives against various cancer cell lines highlights their potential as anticancer agents. This includes the identification of compounds with significant activity, which could serve as lead compounds for further drug development (Motavallizadeh et al., 2014).

properties

IUPAC Name

N-(2-methoxyphenyl)-N-[[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H24N2O4S/c1-18-10-9-11-20(16-18)25-26-22(19(2)31-25)17-27(23-14-7-8-15-24(23)30-3)32(28,29)21-12-5-4-6-13-21/h4-16H,17H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HTPMJKNCUAGYGW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C2=NC(=C(O2)C)CN(C3=CC=CC=C3OC)S(=O)(=O)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H24N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

448.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-methoxyphenyl)-N-{[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methyl}benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.